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Abstract
Orlandin is a naturally occurring bicoumarin produced by the fungus Aspergillus niger. First

identified for its significant plant growth-inhibiting properties, Orlandin's ecological role

primarily revolves around allelopathy, potentially providing a competitive advantage to its

producing organism. This technical guide provides a comprehensive overview of the current

scientific understanding of Orlandin, with a focus on its ecological functions, underlying

mechanisms, and the experimental protocols used for its characterization. Quantitative data are

presented in structured tables, and key pathways and workflows are visualized using DOT

language diagrams to facilitate a deeper understanding for researchers and professionals in

drug development and agricultural science.

Introduction
Orlandin is a fungal metabolite classified as an 8,8'-bicoumarin.[1] It was first isolated and

characterized in 1979 from the fungus Aspergillus niger, a ubiquitous saprophytic mold.[1] The

primary and most well-documented ecological role of Orlandin is its ability to inhibit the growth

of plants, suggesting its function as an allelochemical. Allelopathy, the process by which an

organism produces biochemicals that influence the germination, growth, survival, and

reproduction of other organisms, is a critical factor in shaping microbial and plant community

structures. The study of such compounds is of significant interest for their potential applications

as natural herbicides or as lead compounds in drug discovery.
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Physicochemical Properties of Orlandin
Orlandin is a symmetrical molecule with the chemical formula C₂₂H₁₈O₈. It is structurally

related to other bicoumarins, which are known for their diverse biological activities.

Property Value

Molecular Formula C₂₂H₁₈O₈

Molecular Weight 410.38 g/mol

Class 8,8'-Bicoumarin

Producing Organism Aspergillus niger

Ecological Role: Plant Growth Inhibition
The most significant ecological function of Orlandin is its phytotoxic activity. It has been

demonstrated to inhibit the growth of wheat coleoptiles, a standard model for assessing plant

growth regulators.

Quantitative Data on Phytotoxicity
The inhibitory effect of Orlandin on the elongation of etiolated wheat coleoptiles is

concentration-dependent. The following table summarizes the reported data from the initial

characterization study.

Orlandin Concentration (M) Inhibition of Growth (%)

10⁻³ 100

10⁻⁴ 100

10⁻⁵ 47

10⁻⁶ 18

Data sourced from Cutler et al., 1979.
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Experimental Protocol: Wheat Coleoptile Bioassay
The following protocol outlines the methodology used to determine the plant growth-inhibiting

properties of Orlandin. This bioassay is a standard method for evaluating the activity of plant

growth regulators.

1. Plant Material:

Wheat seeds (Triticum aestivum) are used.

2. Germination and Coleoptile Preparation:

Wheat seeds are soaked in water for 2-4 hours.

The soaked seeds are then sown on moist filter paper in a petri dish and incubated in the

dark at a controlled temperature (e.g., 25°C) for 3-4 days.

Once the coleoptiles reach a length of 20-30 mm, they are harvested under a dim green light

to avoid phototropic responses.

A 4-5 mm section is excised from each coleoptile, approximately 3 mm below the apical tip.

3. Bioassay Procedure:

A series of dilutions of Orlandin in a suitable solvent (e.g., ethanol or DMSO) are prepared.

The prepared coleoptile sections are transferred to petri dishes or multi-well plates

containing a buffered solution (e.g., phosphate buffer at pH 6.0) with the different

concentrations of Orlandin. A control group with the solvent alone is also included.

The plates are incubated in the dark at a controlled temperature for 18-24 hours.

4. Data Collection and Analysis:

After the incubation period, the final length of each coleoptile section is measured.

The percentage of inhibition is calculated for each concentration relative to the growth of the

control group.
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The data can be used to generate a dose-response curve and determine the IC₅₀ value (the

concentration that causes 50% inhibition).

Logical Workflow for Wheat Coleoptile Bioassay
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Preparation

Bioassay

Analysis

Soak Wheat Seeds

Germinate in Dark

Harvest Coleoptiles

Excise Coleoptile Sections

Incubate Sections with Orlandin Incubate Control (Solvent Only)

Prepare Orlandin Dilutions

Measure Final Lengths

Calculate % Inhibition

Generate Dose-Response Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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